Cas no 359447-66-8 (N'-benzyl-N-(3-methoxyphenyl)ethanediamide)

N'-benzyl-N-(3-methoxyphenyl)ethanediamide structure
359447-66-8 structure
Product Name:N'-benzyl-N-(3-methoxyphenyl)ethanediamide
CAS No:359447-66-8
MF:C16H16N2O3
MW:284.309844017029
CID:5474104
Update Time:2025-07-24

N'-benzyl-N-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N'-(3-methoxyphenyl)oxamide
    • N'-benzyl-N-(3-methoxyphenyl)ethanediamide
    • Inchi: 1S/C16H16N2O3/c1-21-14-9-5-8-13(10-14)18-16(20)15(19)17-11-12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,17,19)(H,18,20)
    • InChI Key: RHAPKCYPYLMDDX-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CC=C1)(=O)C(NC1=CC=CC(OC)=C1)=O

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Additional information on N'-benzyl-N-(3-methoxyphenyl)ethanediamide

Recent Advances in the Study of N'-benzyl-N-(3-methoxyphenyl)ethanediamide (CAS: 359447-66-8)

N'-benzyl-N-(3-methoxyphenyl)ethanediamide (CAS: 359447-66-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future prospects in biomedical research.

One of the key areas of investigation has been the compound's interaction with biological targets, particularly enzymes and receptors involved in inflammatory and neurodegenerative pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N'-benzyl-N-(3-methoxyphenyl)ethanediamide exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and inhibitory activity, suggesting its potential as a novel anti-inflammatory agent.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A recent preclinical study highlighted its favorable oral bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. Additionally, the compound demonstrated low cytotoxicity in human cell lines, indicating a promising safety profile for further development.

In the context of neurodegenerative diseases, N'-benzyl-N-(3-methoxyphenyl)ethanediamide has shown neuroprotective effects in cellular models of Alzheimer's disease. Researchers have identified its ability to modulate amyloid-beta aggregation and reduce oxidative stress, two hallmark pathological features of the disease. These findings were published in a 2024 issue of ACS Chemical Neuroscience, underscoring the compound's potential as a multifunctional therapeutic candidate.

Despite these promising results, challenges remain in the optimization of N'-benzyl-N-(3-methoxyphenyl)ethanediamide for clinical use. Current efforts are focused on structural modifications to enhance its potency and selectivity, as well as scaling up synthesis protocols for large-scale production. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical trials.

In conclusion, N'-benzyl-N-(3-methoxyphenyl)ethanediamide (CAS: 359447-66-8) represents a promising scaffold for the development of novel therapeutics targeting inflammation and neurodegeneration. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for advancing this compound toward clinical applications. The integration of computational and experimental approaches is likely to play a pivotal role in these efforts, offering new avenues for drug discovery and development in the chemical biology and pharmaceutical sectors.

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